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Compound of Interest

Compound Name: cyclin H

Cat. No.: B1174606

A Comparative Guide to Cyclin H Orthologs for
Researchers

This guide provides a detailed comparative analysis of Cyclin H orthologs, focusing on their
molecular characteristics, functional roles, and the experimental methodologies used for their
characterization. It is intended for researchers, scientists, and drug development professionals
working in cell cycle regulation, transcription, and oncology.

Introduction to Cyclin H

Cyclin H is a highly conserved regulatory protein that belongs to the cyclin family.[1] It
functions as a crucial subunit of Cyclin-Dependent Kinase 7 (CDK7), forming the core of the
CDK-Activating Kinase (CAK) complex, along with a third subunit, MAT1 (Ménage a Trois 1).[2]
[3] This trimeric complex plays a dual role essential for cellular function. As a free complex,
CAK is responsible for activating other CDKs, such as CDK1, CDK2, CDK4, and CDK®6, by
phosphorylating a conserved threonine residue in their T-loop, thereby driving cell cycle
progression.[3][4] Additionally, the CAK complex is a fundamental component of the general
transcription factor IIH (TFIIH), where it phosphorylates the C-terminal domain (CTD) of RNA
polymerase I, a critical step for the initiation and elongation phases of transcription.[1][3] Given
its central role in both cell division and gene expression, Cyclin H and its associated kinase
activity are significant targets in cancer research and drug development.
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Cyclin H is remarkably conserved across different species, highlighting its fundamental
importance in eukaryotic biology. The comparison between human and mouse orthologs
reveals a high degree of similarity at the protein level.

Feature Human Cyclin H Mouse Cyclin H

Common Name Human Mouse

Gene Symbol CCNHI3] Ccnh[5]

UniProt ID --INVALID-LINK--[6] --INVALID-LINK--[5]

NCBI Gene ID [71(83] (--INVALID-LINK--)

Protein Length 323 amino acids[6] 323 amino acids[5]
100% identical to mouse 100% identical to human

Sequence ldentity
ortholog ortholog

Signaling Pathways Involving Cyclin H

Cyclin H operates at the crossroads of cell cycle control and transcription. The following
diagram illustrates the dual functionality of the Cyclin H-containing CAK complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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